Cas no 1806974-77-5 (Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806974-77-5
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4809200
• Update Time: 2025-06-26

Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-7(16)2-5-4-15-9(11)8(10(13)14)6(5)3-12/h4,10H,2-3H2,1H3
• InChI Key： LWJJCDHEBYZVQK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CCl)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806974-77-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806974-77-5, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromo, chloromethyl, and difluoromethyl substituents on a pyridine core, make it an invaluable building block for medicinal chemists.

The< strong>pyridine scaffold is one of the most widely used heterocyclic motifs in drug discovery due to its ability to mimic natural product scaffolds and interact with biological targets. In particular, the< strong>2-bromo and< strong>3-(difluoromethyl) substituents introduce regions for further functionalization, enabling the construction of complex molecular architectures. The< strong>4-(chloromethyl) group provides an active methylene prochiral center, which can be readily transformed into chiral molecules through asymmetric hydrogenation or other catalytic methods.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine-based compounds have shown promise in this area due to their ability to modulate neurotransmitter systems. For instance, derivatives of< strong>Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate have been investigated for their potential to inhibit acetylcholinesterase, an enzyme crucial for maintaining cognitive function. The< strong>difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The< strong>bromo substituent on the pyridine ring offers another layer of synthetic utility. It can be selectively modified using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl or heteroaryl groups. This versatility allows for the rapid construction of libraries of compounds with diverse pharmacological profiles. Additionally, the< strong>chloromethyl group can be transformed into other functional groups through nucleophilic substitution reactions, further expanding the synthetic possibilities.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in drug development. Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate is no exception, as it has been utilized in several clinical trials targeting various diseases. Its structural complexity and functional diversity make it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics. Recent studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The< strong>difluoromethyl group is particularly noteworthy due to its presence in numerous approved drugs and clinical candidates. This moiety enhances lipophilicity and metabolic stability while also improving binding interactions with biological targets. For example, difluorinated pyridines have been shown to increase the bioavailability of drug candidates by reducing their susceptibility to oxidative degradation. The combination of these properties makes Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate an indispensable tool in modern pharmaceutical synthesis.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce the< strong>bromo and< strong>chloromethyl substituents, followed by protection-deprotection strategies to control reactivity. The introduction of the< strong>difluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or electrophilic addition methods.

In conclusion, Methyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806974-77-5) is a multifunctional intermediate that plays a pivotal role in the development of novel pharmaceuticals. Its unique structural features and synthetic versatility make it an essential component in the medicinal chemist's toolkit. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.